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Cat. No.: B057096
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Abstract

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for 2'-Bromoacetanilide (CAS No. 614-76-
6). It is intended for researchers, scientists, and drug development professionals who handle
this compound. This document outlines the specific GHS hazard classifications, associated
hazard (H) and precautionary (P) statements, and provides an overview of the standardized
experimental protocols relevant to determining these classifications. While quantitative
toxicological data such as LD50 values for 2'-Bromoacetanilide are not readily available in
published literature, this guide describes the methodologies for the key toxicological endpoints
identified. A logical workflow for hazard classification under GHS is also presented.

GHS Hazard Classification

2'-Bromoacetanilide is classified as a hazardous substance according to the GHS. The
primary hazards are related to irritation of the skin, eyes, and respiratory system. The
classification is consistently reported across various supplier safety data sheets and chemical
databases.[1][2][3]

The GHS pictogram assigned to 2'-Bromoacetanilide is the exclamation mark, which is used
for substances that are irritants, skin sensitizers, acutely toxic (harmful), narcotic, or hazardous
to the ozone layer.[1][4] The signal word is "Warning".[1][3][4]
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Table 1: GHS Hazard Classification Summary for 2'-

Bromoacetanilide
Hazard Class Hazard Category GHS Classification  Source
Skin
) o Category 2 Causes skin irritation [1112][3]
Corrosion/Irritation
Serious Eye Causes serious eye
- Category 2 N [11[2][3]
Damage/Eye Irritation irritation
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single Category 3 T [1112]
irritation
Exposure)

Hazard and Precautionary Statements

The GHS framework uses standardized Hazard (H) and Precautionary (P) statements to
communicate the risks and safety measures.

Table 2: Assighed H- and P-Statements for 2'-
Bromoacetanilide
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Code

Statement

Type

Source

H315

Causes skin irritation

Hazard

[1]141(5]

H319

Causes serious eye

irritation

Hazard

[1]141(5]

H335

May cause respiratory

irritation

Hazard

[1]141(5]

P261

Avoid breathing
dust/fume/gas/mist/iva

pors/spray.

Precautionary

[1](6]

P264

Wash skin thoroughly

after handling.

Precautionary

[1](6]

P271

Use only outdoors or
in a well-ventilated

area.

Precautionary

[1](6]

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

Precautionary

[1](6]

P302+P352

IF ON SKIN: Wash

with plenty of water.

Precautionary

[1](6]

P304+P340

IF INHALED: Remove
person to fresh air and
keep comfortable for

breathing.

Precautionary

[6]

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Precautionary

[1](6]
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Get medical help if

P319 Precautionary [1]
you feel unwell.
If skin irritation occurs: ]

P332+P317 ] Precautionary [1]
Get medical help.
If eye irritation

P337+P317 persists: Get medical Precautionary [1]
help.
Store in a well-
ventilated place. Keep )

P403+P233 ) ) Precautionary [1][6]
container tightly
closed.

P405 Store locked up. Precautionary [1][6]
Dispose of
contents/container to ]

P501 Precautionary [1][6]

an approved waste

disposal plant.

Experimental Protocols for Hazard Determination

While specific toxicological studies for 2'-Bromoacetanilide are not publicly available, the GHS

classifications are based on standardized methodologies, such as those published by the

Organisation for Economic Co-operation and Development (OECD). The following sections

describe the principles of the test guidelines relevant to the identified hazards.

Skin Irritation (GHS Category 2)

The determination of skin irritation potential is typically conducted following OECD Test
Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method).[2][7][8]
This in vitro method is a preferred alternative to traditional animal testing.

e Principle: The test method is based on the premise that irritant chemicals can penetrate the

stratum corneum and cause damage to the underlying keratinocytes.[9] This damage is

measured as a decrease in cell viability.
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o Methodology:

o Test System: A three-dimensional Reconstructed Human Epidermis (RhE) model, which
mimics the biochemical and physiological properties of the upper layers of human skin, is
used.[2][7]

o Application: The test chemical (2'-Bromoacetanilide) is applied topically to the surface of
the RhE tissue.

o Incubation: The tissue is exposed to the chemical for a defined period (e.g., 60 minutes)
followed by a post-exposure incubation period (e.g., 42 hours).[2]

o Viability Assessment: Cell viability is measured by the ability of the tissue's mitochondrial
dehydrogenases to convert the vital dye MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) into a blue formazan salt.[9][10] The amount of formazan
produced is measured spectrophotometrically.

o Classification: A chemical is classified as a GHS Category 2 irritant if the mean tissue
viability is reduced to 50% or less of the negative control.[2][8] A viability of greater than 50%
indicates the substance is not classified as an irritant.[2]

Serious Eye Irritation (GHS Category 2)

Eye irritation potential can be assessed using a variety of in vitro and ex vivo methods to
reduce or replace animal testing. A common method is the OECD Test Guideline 437 (Bovine
Corneal Opacity and Permeability Test Method - BCOP).[11][12][13]

e Principle: The BCOP assay evaluates chemically-induced corneal damage by measuring
changes in corneal opacity (light scattering) and permeability to fluorescein dye.[11] These
endpoints correlate with different types of damage seen in vivo.

o Methodology:

o Test System: Corneas are obtained from the eyes of freshly slaughtered cattle as a by-
product.[12]
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o Application: The test chemical is applied to the anterior surface of the cornea for a set
exposure time (e.g., 10 minutes for liquids).[14]

o Opacity Measurement: Opacity is measured using an opacitometer, which quantifies the
amount of light transmitted through the cornea before and after exposure.

o Permeability Measurement: After exposure and rinsing, sodium fluorescein is applied to
the anterior side of the cornea. The amount of dye that penetrates through to the posterior
chamber is measured with a spectrophotometer.[12]

o Classification: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and
permeability values. A chemical is identified as causing serious eye damage (GHS Category
1) if the IVIS exceeds a certain threshold. While the BCOP is primarily used to identify
Category 1 and "no category" chemicals, it forms a key part of a tiered testing strategy to
distinguish Category 2 irritants.[13][15] The classification of 2'-Bromoacetanilide as a
Category 2 irritant suggests that it induces reversible eye irritation.

Specific Target Organ Toxicity - Single Exposure (GHS
Category 3, Respiratory Irritation)

Classification for respiratory irritation is often based on a combination of human evidence,
animal studies, and supporting data. While no specific OECD guideline exists solely for
respiratory irritation, data can be derived from acute inhalation toxicity studies such as OECD
Test Guideline 403 or 436. However, for solids and non-volatile liquids, evidence often comes
from observations of respiratory effects in acute oral (OECD 420, 423, 425) or dermal toxicity
studies.[16][17]

o Principle: This hazard is characterized by localized, reversible irritation of the respiratory tract
following exposure. Evidence can include clinical signs in animals such as dyspnea or
rhinorrhea, or histopathological findings of inflammation in the respiratory tract.

e Methodology:
o Test System: Typically involves rodents (e.g., rats).

o Administration: For an acute oral study (e.g., OECD TG 423), the substance is
administered in a stepwise procedure to a small number of animals at one of several fixed
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dose levels (e.g., 300, 2000 mg/kg).[18]

o Observation: Animals are observed for clinical signs of toxicity, including signs of
respiratory distress, for up to 14 days.

» Classification: If transient signs of respiratory irritation are observed in well-conducted animal
studies, in the absence of more severe systemic toxicity, a GHS Category 3 classification
may be warranted.

Logical Workflow and Signaling Pathways

No specific signaling pathways for 2'-Bromoacetanilide-induced irritation have been
documented. The toxicity of acetanilide derivatives can be complex, sometimes involving
metabolic activation by cytochrome P450 enzymes to reactive intermediates.[19][20] However,
for topical irritation, the mechanism is more likely related to direct chemical-induced cell
damage and the subsequent release of inflammatory mediators.

The following diagram illustrates the logical workflow for classifying a chemical like 2'-
Bromoacetanilide under the GHS framework based on available data and standardized

testing strategies.
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Data Gathering & Analysis
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Phys-Chem Properties
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Caption: GHS hazard classification workflow for 2'-Bromoacetanilide.

Conclusion

2'-Bromoacetanilide is classified under GHS as a substance that causes skin irritation
(Category 2), serious eye irritation (Category 2), and may cause respiratory irritation (STOT SE
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Category 3). While specific quantitative toxicological data are lacking, these classifications are
derived from standardized testing protocols that evaluate the substance's potential to cause
reversible damage to biological tissues. Professionals handling this compound must adhere to
the prescribed precautionary statements, including the use of appropriate personal protective
equipment (gloves, eye protection) and ensuring adequate ventilation to mitigate the risks of
exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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